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Abstract

This document provides a comprehensive protocol for the quantitative determination of zinc ion

(Zn²⁺) concentration in aqueous solutions using complexometric titration with

ethylenediaminetetraacetic acid (EDTA). The method is based on the formation of a stable,

colorless 1:1 complex between Zn²⁺ and EDTA.[1][2][3] The endpoint of the titration is identified

using a metallochromic indicator, which exhibits a distinct color change. This application note

details the underlying principle, reagent preparation, a step-by-step experimental protocol, and

calculation methods.

Principle
Complexometric titration is a form of volumetric analysis where the formation of a colored

complex is used to indicate the endpoint of a titration.[4] EDTA, a hexadentate ligand, is a
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versatile chelating agent that reacts with many metal ions, including zinc, to form a stable,

water-soluble complex.[2][5]

The reaction between zinc ions and the disodium salt of EDTA (Na₂H₂Y) can be represented

as:

Zn²⁺ + [EDTA]⁴⁻ → [Zn(EDTA)]²⁻[1]

This reaction is quantitative and proceeds in a 1:1 stoichiometric ratio.[1][3] To ensure the

reaction goes to completion and the indicator functions correctly, the titration is performed in a

buffered solution at a specific pH.[3][5] The endpoint is detected when the titrant (EDTA) has

complexed all available zinc ions, causing a sharp color change in the solution due to the

release of the free indicator.[5]

Reagents and Apparatus
2.1 Reagents

Disodium EDTA (Na₂H₂Y·2H₂O), analytical grade

Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O), primary standard grade

Ammonia-Ammonium Chloride Buffer (pH 10)[1][6]

Eriochrome Black T (EBT) indicator[1][7]

Hydrochloric Acid (HCl), dilute solution (for sample dissolution if required)[8]

Deionized or distilled water

2.2 Apparatus

25 mL or 50 mL Burette

25 mL Volumetric Pipette

250 mL Volumetric Flasks

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.slideshare.net/slideshow/estimation-of-zinc-by-edta/249389870
https://egyankosh.ac.in/bitstream/123456789/79537/1/Unit-3.pdf
https://www.titrations.info/EDTA-titration-zinc
https://www.titrations.info/EDTA-titration-zinc
https://www.uclmail.net/users/dn.cash/EDTA1.pdf
https://www.uclmail.net/users/dn.cash/EDTA1.pdf
https://egyankosh.ac.in/bitstream/123456789/79537/1/Unit-3.pdf
https://egyankosh.ac.in/bitstream/123456789/79537/1/Unit-3.pdf
https://www.titrations.info/EDTA-titration-zinc
https://helmer-borgmann.ch/po9d/index.php/en/detection-limits-en/zinc
https://www.titrations.info/EDTA-titration-zinc
https://shankharajsarkar.wordpress.com/2016/07/18/standardisation-of-edta-solution-step-by-step-process/
https://www.scribd.com/document/867735455/Zinc-EDTA-Titration-SOP-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


250 mL Erlenmeyer (conical) flasks

Analytical Balance (± 0.1 mg)

Magnetic stirrer and stir bars

Beakers and funnels

Reagent Preparation
3.1 0.01 M EDTA Standard Solution

Accurately weigh approximately 3.722 g of disodium EDTA dihydrate.

Dissolve it in a beaker with 800 mL of deionized water. Gentle heating may be required.

Once dissolved and cooled to room temperature, transfer the solution quantitatively to a 1 L

volumetric flask.

Dilute to the mark with deionized water and mix thoroughly. Store in a polyethylene bottle.

This solution must be standardized against a primary standard zinc solution.[3][4]

3.2 0.01 M Primary Standard Zinc Solution

Accurately weigh approximately 0.288 g of zinc sulfate heptahydrate (ZnSO₄·7H₂O).

Dissolve the solid in 50 mL of deionized water in a beaker.

Transfer the solution quantitatively to a 100 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.

Calculate the precise molarity based on the exact weight of ZnSO₄·7H₂O taken.

3.3 Ammonia-Ammonium Chloride Buffer (pH 10)

Dissolve 14.2 g of ammonium chloride (NH₄Cl) in 88 mL of concentrated ammonia solution

(NH₃, ~28%).
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Transfer this mixture to a 250 mL volumetric flask and dilute to the mark with deionized

water.

3.4 Eriochrome Black T (EBT) Indicator

Grind 0.1 g of Eriochrome Black T with 10 g of analytical grade sodium chloride (NaCl) using

a mortar and pestle to create a solid mixture.[1] This improves the stability and ease of

dispensing the indicator.

Experimental Protocols
4.1 Protocol 1: Standardization of 0.01 M EDTA Solution

Pipette 25.00 mL of the primary standard zinc solution into a 250 mL Erlenmeyer flask.

Dilute the solution by adding approximately 75 mL of deionized water.[7]

Buffer the solution by adding 2 mL of the pH 10 ammonia-ammonium chloride buffer.[1][7]

Add Indicator: Add a small pinch (approximately 30-50 mg) of the EBT-NaCl indicator

mixture. The solution should turn a distinct wine-red color.[5][7]

Titrate: Rinse and fill the burette with the prepared EDTA solution. Titrate the zinc solution

with the EDTA, swirling the flask continuously.

Endpoint: The endpoint is reached when the color changes sharply from wine-red to a clear

sky blue.[1][6][7]

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results (volumes that agree

within ±0.1 mL).

Calculate the exact molarity of the EDTA solution using the average volume.

4.2 Protocol 2: Titration of an Unknown Zinc Sample
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Sample Preparation: Pipette 25.00 mL of the unknown zinc solution into a 250 mL

Erlenmeyer flask. If the sample is solid, dissolve a precisely weighed amount in a minimal

volume of dilute HCl and dilute it to a known volume in a volumetric flask before taking an

aliquot.[8]

Dilute the aliquot with approximately 75 mL of deionized water.

Buffer the solution by adding 2 mL of the pH 10 ammonia-ammonium chloride buffer.

Add Indicator: Add a small pinch of the EBT-NaCl indicator mixture. The solution should turn

wine-red.

Titrate with the now-standardized 0.01 M EDTA solution until the endpoint color change from

wine-red to sky blue is observed.

Record the volume of EDTA used.

Repeat the titration for a total of three concordant measurements.

Calculation of Zinc Concentration
The stoichiometry of the reaction between zinc and EDTA is 1:1.[1] Therefore, at the endpoint:

Moles of EDTA = Moles of Zinc[1]

The concentration of zinc in the unknown sample can be calculated using the following formula:

M_Zn = (M_EDTA × V_EDTA) / V_Zn

Where:

M_Zn = Molarity of the zinc solution (mol/L)

M_EDTA = Molarity of the standardized EDTA solution (mol/L)

V_EDTA = Volume of EDTA solution used for titration (L)

V_Zn = Volume of the zinc sample aliquot (L)
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To express the concentration in parts per million (ppm), which is equivalent to mg/L:

Concentration (ppm) = M_Zn × Atomic Weight of Zinc ( g/mol ) × 1000 (mg/g)

The atomic weight of zinc is approximately 65.38 g/mol .[9]

Data Presentation
The following table provides an example of how to structure the titration data for clarity and

comparison.
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Parameter
Standardiza
tion Trial 1

Standardiza
tion Trial 2

Sample
Trial 1

Sample
Trial 2

Sample
Trial 3

Volume of

Zinc Solution

(mL)

25.00 25.00 25.00 25.00 25.00

Molarity of

Std. Zinc

(mol/L)

0.0100 0.0100 - - -

Initial Burette

Reading (mL)
0.10 0.20 0.50 0.65 0.80

Final Burette

Reading (mL)
25.10 25.25 22.50 22.70 22.85

Volume of

EDTA Used

(mL)

25.00 25.05 22.00 22.05 22.05

Calculated

EDTA

Molarity

(mol/L)

0.0100 0.00998 - - -

Average

EDTA

Molarity

(mol/L)

\multicolumn{

2}{c
}{0.00999} - - -

Calculated Zn

Molarity

(mol/L)

- - 0.00879 0.00881 0.00881

Average Zn

Molarity

(mol/L)

\multicolumn{

5}{c
}{0.00880}

Average Zn

Conc. (mg/L)

\multicolumn{

5}{c
}{575.3}
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Potential Interferences
Several common divalent and trivalent cations such as Ca²⁺, Mg²⁺, Cu²⁺, Ni²⁺, Fe³⁺, and Al³⁺

can also form stable complexes with EDTA and will interfere with the titration.[1][10] If these

ions are present, they must be either removed prior to titration (e.g., by precipitation) or masked

using a specific masking agent that prevents them from reacting with EDTA.[10][11] For

instance, sodium thiosulphate can be used to mask copper ions.[10][11]

Workflow Visualization
The logical flow of the experimental protocol for determining zinc concentration via EDTA

titration is illustrated below.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.titrations.info/EDTA-titration-zinc
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/9/6/9_6_499/_article/-char/en
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/9/6/9_6_499/_article/-char/en
https://www.researchgate.net/publication/345385029_COMPLEXOMETRIC_DETERMINATION_OF_ZINC_USING_HYDROXYTRIAZENE_AS_A_METALLOCHROMIC_INDICATOR
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/9/6/9_6_499/_article/-char/en
https://www.researchgate.net/publication/345385029_COMPLEXOMETRIC_DETERMINATION_OF_ZINC_USING_HYDROXYTRIAZENE_AS_A_METALLOCHROMIC_INDICATOR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Titration Protocol

Analysis

Prepare & Standardize
0.01 M EDTA Solution

Titrate with
Standardized EDTA

Prepare pH 10
Buffer Solution

Add pH 10 Buffer

Take Aliquot of
Zinc Sample

Dilute with
Deionized Water

Add EBT Indicator
(Solution turns Wine-Red)

Observe Endpoint:
Sharp Color Change
(Wine-Red to Blue)

Record Volume
of EDTA Used

Calculate Zinc
Concentration

Click to download full resolution via product page

Caption: Experimental workflow for zinc determination using EDTA titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1615748?utm_src=pdf-custom-synthesis#bc-rfq
https://www.titrations.info/EDTA-titration-zinc
https://www.slideshare.net/slideshow/estimation-of-zinc-by-edta/249389870
https://www.uclmail.net/users/dn.cash/EDTA1.pdf
https://www.tutorsglobe.com/homework-help/chemistry/complexometric-titration-of-zn-ii-with-edta-78732.aspx
https://egyankosh.ac.in/bitstream/123456789/79537/1/Unit-3.pdf
https://helmer-borgmann.ch/po9d/index.php/en/detection-limits-en/zinc
https://shankharajsarkar.wordpress.com/2016/07/18/standardisation-of-edta-solution-step-by-step-process/
https://www.scribd.com/document/867735455/Zinc-EDTA-Titration-SOP-1
https://www.youtube.com/watch?v=dNlwVjjTHVQ
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/9/6/9_6_499/_article/-char/en
https://www.researchgate.net/publication/345385029_COMPLEXOMETRIC_DETERMINATION_OF_ZINC_USING_HYDROXYTRIAZENE_AS_A_METALLOCHROMIC_INDICATOR
https://www.benchchem.com/product/b1615748/docs#application-note-determination-of-zinc-concentration-by-complexometric-edta-titration
https://www.benchchem.com/product/b1615748/docs#application-note-determination-of-zinc-concentration-by-complexometric-edta-titration
https://www.benchchem.com/product/b1615748/docs#application-note-determination-of-zinc-concentration-by-complexometric-edta-titration
https://www.benchchem.com/product/b1615748/docs#application-note-determination-of-zinc-concentration-by-complexometric-edta-titration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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